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Compound of Interest

Compound Name: I-CBP112 hydrochloride

Cat. No.: B2515675 Get Quote

Essential Safety and Handling Guide for I-
CBP112 Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling I-CBP112 hydrochloride. The following procedural

steps and data are designed to ensure the safe handling, use, and disposal of this potent

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
I-CBP112 hydrochloride is a potent, selective inhibitor of CBP/P300 bromodomains and

should be handled with care.[1] While specific toxicity data is limited, its biological activity

warrants stringent protective measures to prevent occupational exposure. The primary routes

of exposure are inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical safety goggles.

Protects against splashes and

airborne particles.

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).

Provides a barrier against

direct skin contact. Inspect

gloves prior to use and

dispose of them properly.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. Consider a

disposable gown for larger

quantities.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use a NIOSH-approved

respirator with a P95 (or

higher) filter cartridge if

handling outside of a ventilated

enclosure or if dust is

generated.

Minimizes the risk of inhaling

the powdered compound.

Operational Plan: Handling and Experimental
Workflow
All handling of I-CBP112 hydrochloride powder should be performed within a certified

chemical fume hood, glove box, or other ventilated enclosure to minimize inhalation exposure.

Experimental Protocol: Preparation of a Stock Solution

Pre-Handling Checklist:

Confirm the location and functionality of safety equipment (safety shower, eyewash

station, fire extinguisher).

Read and understand the Safety Data Sheet (SDS) for I-CBP112 hydrochloride.
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Ensure the chemical fume hood or ventilated enclosure is functioning correctly.

Assemble all necessary equipment and reagents (e.g., balance, weigh paper, spatula,

solvent, vials).

Donning PPE: Follow the sequence outlined in the workflow diagram below to ensure proper

protection.

Weighing the Compound:

Perform all weighing operations within a chemical fume hood or a balance enclosure.

Use anti-static weigh paper or a weighing boat.

Carefully transfer the desired amount of I-CBP112 hydrochloride using a clean spatula.

Avoid creating dust.

Close the primary container tightly immediately after use.

Solubilization:

Add the appropriate solvent (e.g., DMSO, Ethanol) to the vial containing the weighed

compound.[2]

Cap the vial securely and mix by vortexing or sonication until the solid is completely

dissolved.[3]

I-CBP112 hydrochloride is soluble in PBS (pH 7.2) at 10 mg/ml, and in DMF, DMSO, and

Ethanol at 16 mg/ml.[2]

Storage:

Store the solid compound and stock solutions at -20°C for long-term stability.[4]

The solid is stable for at least four years when stored correctly.[2]

Doffing PPE: Remove PPE in the reverse order of donning to prevent cross-contamination.

Workflow for Donning and Doffing PPE
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Donning Sequence

Doffing Sequence

1. Lab Coat / Gown 2. Respirator 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat / Gown 4. Respirator

Click to download full resolution via product page

Caption: Correct sequence for putting on (donning) and taking off (doffing) PPE.

Disposal Plan
Proper disposal of I-CBP112 hydrochloride and associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

Disposal Protocol:

Waste Segregation:

Solid Chemical Waste: Collect unused I-CBP112 hydrochloride powder and any grossly

contaminated items (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Chemical Waste: Collect unused stock solutions and experimental solutions in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

incompatible waste streams.

Contaminated PPE: Used gloves, disposable gowns, and respirator cartridges should be

double-bagged in yellow or red biohazard bags and disposed of as hazardous waste.

Container Management:
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Ensure all waste containers are properly labeled with the chemical name ("I-CBP112
hydrochloride waste") and the appropriate hazard symbols.

Keep waste containers closed except when adding waste.

Final Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department. Follow all local, state, and federal regulations for hazardous waste

disposal.

Waste Disposal Workflow

Waste Generation

Waste Segregation & Collection

Solid I-CBP112 & Grossly Contaminated Items

Sealed 'Hazardous Solid Waste' Container

Unused Solutions

Sealed 'Hazardous Liquid Waste' Container

Used Gloves, Gown, etc.

Double-Bagged 'Hazardous PPE' Container

Arrange Pickup by EHS for Final Disposal

Click to download full resolution via product page

Caption: Logical flow for the segregation and disposal of chemical and contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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